Cas no 1804773-91-8 (4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804773-91-8
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4814230
• Update Time: 2025-10-28

4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-7(15-8(9,10)11)5(2-13)6(12)3-14-4/h3H,2,13H2,1H3
• InChI Key： CSCXVVKTCVKFGN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine

4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No 1804773-91-8, known as 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique pyridine ring structure, which is substituted with an aminomethyl group at position 4, an iodo group at position 5, a methyl group at position 2, and a trifluoromethoxy group at position 3. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the trifluoromethoxy group in this compound is of particular interest, as it is known to enhance the stability and bioavailability of molecules. Additionally, the iodo group at position 5 introduces a unique electronic environment that can influence the molecule's reactivity and pharmacokinetic properties.

One of the most promising applications of 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine lies in its potential as a lead compound for the development of novel pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer progression.

Moreover, the aminomethyl group at position 4 provides a site for further functionalization, enabling chemists to explore various substitution patterns and optimize the compound's biological activity. This flexibility has made it a valuable building block in combinatorial chemistry and high-throughput screening campaigns.

In terms of synthesis, the preparation of 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the formation of the pyridine ring skeleton. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to introduce the desired substituents with high precision. The use of iodine as a leaving group facilitates subsequent transformations, making this compound amenable to further chemical modifications.

The structural features of this compound also make it an attractive candidate for materials science applications. For example, its electron-withdrawing groups could be exploited in the design of advanced polymers or electronic materials with tailored properties. Recent advancements in nanotechnology have opened new avenues for exploring its potential in these areas.

From an environmental perspective, understanding the fate and behavior of 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, although further research is needed to evaluate its persistence in different environmental compartments.

In conclusion, 4-(Aminomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in chemical synthesis and biological testing, positions it as a valuable tool for future research and development efforts.